Cas no 78222-09-0 (1,3,7-Triazaspiro[4.5]decane-2,4-dione)

• Product Name: 1,3,7-Triazaspiro[4.5]decane-2,4-dione
• CAS No: 78222-09-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD07776799
• CID: 562519
• PubChem ID: 12652263
• Update Time: 2025-06-28

1,3,7-Triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-Triazaspiro[4.5]decane-2,4-dione
• 1,3,7-TRIAZA-SPIRO[4,5]DECANE-2,4-DIONE
• 1,3,7-TRIAZA-SPIRO[4.5]DECANE-2,4-DIONE
• 1,3,9-triazaspiro[4.5]decane-2,4-dione
• PLFDWSDBRBNQLQ-UHFFFAOYSA-N
• NE28187
• AK327716
• 2,4,9-triazaspiro[4.5]decane-1,3-dione
• Z905065822
• P10489
• BP-11760
• 1,3,7-Triaza-spiro[45]decane-2,4-dione
• FT-0655009
• EN300-88977
• DTXSID60505768
• CS-0055732
• SCHEMBL3332022
• 78222-09-0
• AKOS011239957
• SY195726
• AS-50526
• Allylsalicylate
• MFCD07776799
• PB47593
• DB-075431

• MDL： MFCD07776799
• Inchi： 1S/C7H11N3O2/c11-5-7(10-6(12)9-5)2-1-3-8-4-7/h8H,1-4H2,(H2,9,10,11,12)
• InChI Key： PLFDWSDBRBNQLQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CNCCC2)NC(N1)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: -1.1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.578
• PSA: 70.23000
• LogP: -0.06560
• Vapor Pressure: Not available

1,3,7-Triazaspiro[4.5]decane-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,7-Triazaspiro[4.5]decane-2,4-dione

1,3,7-Triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound 1,3,7-Triazaspiro[4.5]decane-2,4-dione (CAS No. 78222-09-0) is a unique spiro compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of spiro compounds, which are characterized by two or more rings sharing only one atom. The spiro structure in this compound is formed by the fusion of a triazine ring and a diketone group, creating a highly functionalized framework that offers immense potential for various applications.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic natural product structures and exhibit diverse biological activities. The 1,3,7-Triazaspiro[4.5]decane-2,4-dione structure is particularly interesting because it combines the properties of both aromatic and aliphatic systems, making it a versatile scaffold for chemical modifications. Researchers have explored its potential as a building block for constructing bioactive molecules with applications in antimicrobial, anticancer, and anti-inflammatory therapies.

The synthesis of 1,3,7-Triazaspiro[4.5]decane-2,4-dione involves a multi-step process that typically starts with the preparation of precursor compounds. One common approach is the cyclization of appropriately substituted diamines or amides under specific reaction conditions to form the spiro ring system. The diketone group is often introduced through oxidation or condensation reactions, ensuring the stability and functionality of the final product.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Studies have shown that derivatives of 1,3,7-Triazaspiro[4.5]decane-2,4-dione can modulate key biological targets such as enzymes, receptors, and ion channels. For instance, certain derivatives have demonstrated potent inhibitory activity against proteases involved in viral replication, making them potential candidates for antiviral drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The rigid spiro structure provides mechanical stability and unique electronic properties that could be exploited in the development of advanced materials such as polymers or semiconductors.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 1,3,7-Triazaspiro[4.5]decane-2,4-dione. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to design more efficient synthetic routes and predict biological activity with greater accuracy.

In conclusion, 1,3,7-Triazaspiro[4.5]decane-2,dione (CAS No. 78222-09-0) stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its unique spiro structure and functional groups make it an ideal candidate for further exploration in drug discovery and material science research.